Cas no 28224-63-7 (2-amino-5-ethyl-4-pyrimidinol)

• Product Name: 2-amino-5-ethyl-4-pyrimidinol
• CAS No: 28224-63-7
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD09754451
• CID: 262940
• PubChem ID: 147274
• Update Time: 2025-10-28

2-amino-5-ethyl-4-pyrimidinol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-ethylpyrimidin-4(3H)-one
• 2-amino-5-ethyl-1H-pyrimidin-6-one
• 2-amino-5-ethyl-4-pyrimidinol(SALTDATA: FREE)
• 4(3H)-Pyrimidinone,2-amino-5-ethyl-
• 2-amino-5-ethyl-3H-pyrimidin-4-one
• 2-AMINO-5-ETHYL-4-PYRIMIDINOL
• 2-Amino-5-ethylpyrimidin-4-ol
• 5-Ethylisocytosin
• MFCD09754451
• 4(1H)-Pyrimidinone, 2-amino-5-ethyl-
• BS-37586
• 28224-63-7
• SCHEMBL8064077
• AKOS006341305
• DTXSID80182474
• SB56809
• 2-Amino-5-ethyl-4(1H)-pyrimidinone
• CS-0450477
• 4(1H)-Pyrimidinone, 2-amino-5-ethyl- (9CI)
• AKOS030242226
• 2-amino-5-ethyl-4-pyrimidinol

• MDL： MFCD09754451
• Inchi： 1S/C6H9N3O/c1-2-4-3-8-6(7)9-5(4)10/h3H,2H2,1H3,(H3,7,8,9,10)
• InChI Key： DCUFUGSWZRCRIH-UHFFFAOYSA-N
• SMILES： O=C1C(=CN=C(N)N1)CC

Computed Properties

• Exact Mass: 139.07500
• Monoisotopic Mass: 139.074562
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5
• XLogP3: -0.5

Experimental Properties

• Density: 1.35
• Boiling Point: 265.4°Cat760mmHg
• Flash Point: 114.3°C
• Refractive Index: 1.622
• PSA: 72.03000
• LogP: 0.90800

Additional information on 2-amino-5-ethyl-4-pyrimidinol

2-Amino-5-Ethyl-4-Pyrimidinol: A Comprehensive Overview

2-Amino-5-Ethyl-4-Pyrimidinol (CAS No. 28224-63-7) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its pyrimidine ring structure, exhibits unique chemical properties that make it a valuable building block in various applications. In this article, we delve into the structural features, synthesis methods, and recent advancements in the utilization of 2-amino-5-ethyl-4-pyrimidinol, highlighting its potential impact on modern scientific research.

The molecular structure of 2-amino-5-ethyl-4-pyrimidinol consists of a pyrimidine ring with an amino group at position 2 and an ethyl group at position 5. This configuration imparts the compound with distinct electronic and steric properties, making it highly reactive under specific conditions. Recent studies have explored the role of pyrimidinol derivatives in drug design, particularly in the development of antiviral and anticancer agents. For instance, researchers have reported that pyrimidinol-based compounds can inhibit key enzymes involved in viral replication, showcasing their potential as therapeutic agents.

One of the most notable aspects of 2-amino-5-ethyl-4-pyrimidinol is its ability to undergo various chemical transformations. Through strategic modifications of its functional groups, scientists have successfully synthesized a wide range of derivatives with enhanced bioactivity. For example, the introduction of electron-withdrawing groups at specific positions on the pyrimidine ring has been shown to improve the compound's solubility and bioavailability. These findings underscore the importance of functional group manipulation in optimizing the pharmacokinetic properties of pyrimidinol derivatives.

In addition to its role in drug discovery, 2-amino-5-ethyl-4-pyrimidinol has also found applications in materials science. Recent research has demonstrated that this compound can serve as a precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and catalysis applications. The ability of pyrimidinol-based MOFs to selectively adsorb gases like carbon dioxide has opened new avenues for environmental remediation technologies.

The synthesis of 2-amino-5-ethyl-4-pyrimidinol typically involves multi-step reactions that require precise control over reaction conditions. Traditional methods often rely on nucleophilic substitution or condensation reactions, but recent advancements have introduced more efficient protocols. For example, microwave-assisted synthesis has been employed to accelerate reaction rates while minimizing side reactions. This approach not only enhances the yield but also reduces the overall production time, making it more feasible for large-scale manufacturing.

Another area where 2-amino-5-ethyl-4-pyrimidinol has shown promise is in bioconjugation chemistry. By attaching biologically relevant groups such as sugars or peptides to the pyrimidine ring, researchers have developed novel bioconjugates with tailored functionalities. These compounds have been used in diagnostic assays and targeted drug delivery systems, demonstrating their versatility in biomedical applications.

Recent studies have also explored the use of pyrimidinol derivatives in photovoltaic devices. The unique electronic properties of these compounds make them suitable for use as electron transport layers or sensitizers in dye-sensitized solar cells (DSSCs). Experimental results indicate that incorporating pyrimidinol-based materials into DSSCs can significantly enhance their efficiency by improving charge separation and transport mechanisms.

In conclusion, 2-amino-5-Ethyl-4-Pyrimidinol (CAS No. 28224637) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its structural flexibility, reactivity, and compatibility with modern synthetic techniques make it an invaluable tool for researchers striving to address complex scientific challenges. As ongoing studies continue to uncover new applications and optimize its properties, pyrimidinol derivatives are poised to play a pivotal role in shaping future advancements in chemistry and beyond.